4-Bromo-3-methyl-1H-pyrazolo[3,4-C]pyridine

• IUPAC Name: 4-bromo-3-methyl-2H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C7H6BrN3/c1-4-7-5(8)2-9-3-6(7)11-10-4/h2-3H,1H3,(H,10,11)
• InChI Key: OLAJKJUGGXUVJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CN=CC2=NN1)Br
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID701261555
• Molecular Weight: 212.05 g/mol
• CAS RN: 1234616-30-8

Description

4-Bromo-3-methyl-1H-pyrazolo[3,4-C]pyridine is a member of the family of pyrazolopyridines, which are bicyclic heterocyclic compounds. These compounds present two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The synthetic methods are systematized according to the method to assemble the pyrazolopyridine system. The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines. These compounds present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives are diverse and depend on the specific synthetic strategies and approaches used.

Scientific Research Applications

TRK Inhibitors in Cancer Research

• Method : Based on scaffold hopping and computer-aided drug design, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized and their activities to inhibit TRKA were evaluated.
• Results : Among them, compound C03 showed acceptable activity with an IC50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line.

Synthesis and Biomedical Applications

• Application : Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.
• Method : Various synthetic methods have been used for their synthesis, starting from both a preformed pyrazole or pyridine.
• Results : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.

Photophysical Properties

• Application : Pyrazolo[3,4-b]pyridine derivatives have been studied for their photophysical properties. These properties are important in fields such as optoelectronics and photovoltaics.
• Method : The specific methods of synthesis and application are not detailed, but typically involve chemical reactions under controlled conditions, followed by spectroscopic analysis.
• Results : The results of these studies could potentially lead to the development of new materials for optoelectronic devices.

Biological Activity

• Application : Pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to the close similarity with the purine bases adenine and guanine. They have been studied for their biological activity, including potential anticancer properties.
• Method : Various synthetic methods have been used for their synthesis, starting from both a preformed pyrazole or pyridine.
• Results : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.

Safety And Hazards

4-Bromo-1h-pyrazolo[3,4-c]pyridine is harmful by inhalation, in contact with skin, and if swallowed. It is classified as Acute Tox. 3 Oral.